Cas no 1006334-07-1 (3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanethioamide)

• Product Name: 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanethioamide
• CAS No: 1006334-07-1
• MF: C₇H₁₀ClN₃S
• MW: 203.692398548126
• MDL: MFCD08558180
• CID: 3060153
• PubChem ID: 19616570
• Update Time: 2025-04-21

3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-pyrazol-1-yl)-2-methyl-thiopropionamide
• 3-(4-chloro-1H-pyrazol-1-yl)-2-methylpropanethioamide
• DTXSID701239099
• 1006334-07-1
• 4-Chloro-I+/--methyl-1H-pyrazole-1-propanethioamide
• 3-(4-chloropyrazol-1-yl)-2-methylpropanethioamide
• CS-0272309
• BBL040654
• STK350828
• AKOS000313401
• EN300-230723

• MDL： MFCD08558180
• Inchi： 1S/C7H10ClN3S/c1-5(7(9)12)3-11-4-6(8)2-10-11/h2,4-5H,3H2,1H3,(H2,9,12)
• InChI Key： XHACJEDCAVIQQO-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(N)=S)C

Computed Properties

• Exact Mass: 203.0283962Da
• Monoisotopic Mass: 203.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides